Cas no 1620226-73-4 (2-(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1-(isoindolin-2-yl)ethanone)

• Product Name: 2-(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1-(isoindolin-2-yl)ethanone
• CAS No: 1620226-73-4
• MF: C₂₂H₂₅BFNO₃
• MW: 381.24820971489
• MDL: MFCD32198906
• CID: 4784857
• Update Time: 2025-06-26

2-(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1-(isoindolin-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1-(isoindolin-2-yl)ethanone
• 1-(1,3-dihydroisoindol-2-yl)-2-[3-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanone

• MDL： MFCD32198906
• Inchi： 1S/C22H25BFNO3/c1-21(2)22(3,4)28-23(27-21)18-10-9-15(11-19(18)24)12-20(26)25-13-16-7-5-6-8-17(16)14-25/h5-11H,12-14H2,1-4H3
• InChI Key： XXZCCKDSGCDSDI-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1B1OC(C)(C)C(C)(C)O1)CC(N1CC2C=CC=CC=2C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 568
• Topological Polar Surface Area: 38.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1-(isoindolin-2-yl)ethanone

Introduction to Compound CAS No. 1620226-73-4: 2-(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1-(isoindolin-2-yl)ethanone

The compound with CAS No. 1620226-73-4, known as 2-(3-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1-(isoindolin-2-yl)ethanone, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its complex structure and potential applications in drug discovery and advanced materials development. The dioxaborolan moiety within its structure suggests a boron-containing functional group that may play a critical role in its reactivity and properties.

Recent studies have highlighted the importance of isoindolin derivatives in various chemical reactions. The presence of an isoindolin group in this compound indicates its potential involvement in aromatic substitution reactions or as a stabilizing component in molecular frameworks. Additionally, the fluoro substituent on the phenyl ring suggests that this compound may exhibit unique electronic properties or reactivity patterns compared to its non-fluorinated counterparts.

The synthesis of this compound involves a series of intricate steps that combine traditional organic synthesis techniques with modern catalytic methods. Researchers have explored the use of transition metal catalysts to facilitate the formation of the dioxaborolan ring system. These advancements have not only improved the yield of the synthesis process but also opened new avenues for exploring similar structures with diverse functional groups.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its structure resembles certain bioactive molecules that target specific receptors or enzymes. For instance, studies have indicated that analogs of this compound may exhibit potential anti-inflammatory or anticancer activities. The ethanone group within its structure could act as a scaffold for attaching additional bioactive moieties, further enhancing its therapeutic potential.

Moreover, the dioxaborolan group has been identified as a versatile building block in organoboron chemistry. This functional group is known to participate in Suzuki-Miyaura coupling reactions, which are widely used in synthesizing complex molecules with high precision. The integration of such groups into larger molecular frameworks has enabled chemists to design materials with tailored electronic and optical properties.

Recent breakthroughs in computational chemistry have also contributed to our understanding of this compound's behavior at the molecular level. Advanced quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These findings have been instrumental in guiding experimental efforts aimed at optimizing its synthesis and exploring its applications.

In conclusion, the compound CAS No. 1620226-73-4 represents a significant advancement in organic chemistry due to its unique structure and diverse functional groups. Its potential applications span across multiple disciplines, from drug discovery to materials science. As research continues to uncover new insights into its properties and reactivity patterns, this compound is poised to play an increasingly important role in both academic and industrial settings.